6-chloro-N-cycloheptyl-2-methylpyrimidin-4-amine
Overview
Description
6-Chloro-N-cycloheptyl-2-methylpyrimidin-4-amine (6-Cl-CHPMA) is an interesting compound due to its unique chemical structure and its many potential applications in scientific research. This compound is a derivative of pyrimidine, a heterocyclic aromatic organic compound, and is composed of a ring of six carbon atoms, two nitrogen atoms, and a chlorine atom. It is also known as 6-chloro-2-methyl-4-aminopyrimidine and is a white crystalline solid at room temperature. 6-Cl-CHPMA has been studied for its potential use in drug design, as a catalyst for organic synthesis, and for its biochemical and physiological effects.
Scientific Research Applications
Ring Transformations and Reaction Mechanisms
- Studies have examined the reactions of halogenated heterocyclic compounds, including 6-substituted derivatives of 2-halogenopyridines, with nucleophiles like potassium amide in liquid ammonia. These reactions result in ring transformations and rearrangements, leading to compounds like 4-amino-2-methylpyrimidine (Hertog, Plas, Pieterse, & Streef, 2010).
Crystal and Molecular Structure Analysis
- Crystallographic studies have been conducted to understand the molecular structure of related compounds, such as benzyl-(2-chloro-6-methylpyrimidin-4-yl)amine. These studies reveal insights into conformational differences and hydrogen-bonding interactions within crystal structures (Odell, McCluskey, Failes, & Tiekink, 2007).
Synthesis and Reactivity
- Research has focused on the regioselective displacement reactions involving compounds like 5-bromo-2,4-dichloro-6-methylpyrimidine with ammonia. The resulting products, such as 5-bromo-2-chloro-6-methylpyrimidin-4-amine, have been studied for their crystal structure and hydrogen bonding patterns (Doulah, Eshtiagh-hosseini, Mirzaei, Nikpour, Fazlara, & Salimi, 2014).
Biological Activity Analysis
- Investigations into the biological activities of related pyrimidine derivatives have been conducted. For instance, the synthesis of 4-arylamino-2-(2-acetoxyethyl)amino-6-methylpyrimidines and their antituberculous effects have been explored (Erkin & Krutikov, 2007).
properties
IUPAC Name |
6-chloro-N-cycloheptyl-2-methylpyrimidin-4-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H18ClN3/c1-9-14-11(13)8-12(15-9)16-10-6-4-2-3-5-7-10/h8,10H,2-7H2,1H3,(H,14,15,16) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GPYBXRQBCGSVCF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CC(=N1)Cl)NC2CCCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClN3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.74 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-chloro-N-cycloheptyl-2-methylpyrimidin-4-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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